5-(4-Fluoro-phenyl)-3-methyl-3H-[1,2,3]-triazole-4-carbaldehyde

• Molecular Formula: C10H8FN3O
• Molecular Weight: 205.19 g/mol
• IUPAC Name: 5-(4-fluorophenyl)-3-methyltriazole-4-carbaldehyde
• InChI: InChI=1S/C10H8FN3O/c1-14-9(6-15)10(12-13-14)7-2-4-8(11)5-3-7/h2-6H,1H3
• InChI Key: JRLKFDGYVLRWHL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(N=N1)C2=CC=C(C=C2)F)C=O

Description

5-(4-Fluoro-phenyl)-3-methyl-3H-[1,2,3]-triazole-4-carbaldehyde is a useful research compound. Its molecular formula is C10H8FN3O and its molecular weight is 205.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(4-fluoro-phenyl)-1-methyl-1H-[1,2,3]triazole (709 mg, 4.0 mmol) in THF (20 mL) was added n-BuLi (1.6 M in hexane, 3.0 mL, 4.8 mmol) dropwise at −75° C. under Argon. The resulting solution was stirred at −75° C. for 1 h, then DMF (401 μL, 5.2 mmol) was added dropwise at −75° C. and the reaction mixture was allowed to warm up to room temperature over 1 h. The mixture was then poured into saturated ammonium chloride solution and extracted with ethyl acetate and the combined organic extracts washed with brine, dried over sodium sulphate, filtered and evaporated. Purification by chromatography (silica, 0 to 100% ethyl acetate in heptane) afforded the title compound (773 mg, 94%) as a white solid. MS: m/e=206.2 [M]+.